Cas no 1593807-04-5 (1-(Bromomethyl)cycloheptan-1-ol)

• Product Name: 1-(Bromomethyl)cycloheptan-1-ol
• CAS No: 1593807-04-5
• MF: C₈H₁₅BrO
• MW: 207.108102083206
• CID: 5709926
• PubChem ID: 114775216
• Update Time: 2025-06-08

1-(Bromomethyl)cycloheptan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1593807-04-5
• 1-(Bromomethyl)cycloheptan-1-ol
• EN300-1136752

• Inchi： 1S/C8H15BrO/c9-7-8(10)5-3-1-2-4-6-8/h10H,1-7H2
• InChI Key： XUDJONXKNNICQZ-UHFFFAOYSA-N
• SMILES： BrCC1(CCCCCC1)O

Computed Properties

• Exact Mass: 206.03063g/mol
• Monoisotopic Mass: 206.03063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 95.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(Bromomethyl)cycloheptan-1-ol

Professional Introduction to 1-(Bromomethyl)cycloheptan-1-ol (CAS No. 1593807-04-5)

1-(Bromomethyl)cycloheptan-1-ol, identified by its Chemical Abstracts Service (CAS) number 1593807-04-5, is a significant compound in the field of organic chemistry and pharmaceutical research. This cycloheptanol derivative features a bromomethyl substituent at the 1-position, making it a versatile intermediate for synthesizing various biologically active molecules. The compound’s unique structural properties have garnered attention in recent years due to its potential applications in drug development and material science.

The bromomethyl functional group attached to the cycloheptane ring introduces reactivity that is highly valuable for constructing complex molecular frameworks. This reactivity allows for nucleophilic substitution reactions, enabling the formation of carbon-carbon bonds with a wide range of acceptors, including amines, alcohols, and thiols. Such transformations are pivotal in medicinal chemistry, where the efficient assembly of pharmacophores is essential for developing novel therapeutic agents.

In recent years, the demand for heterocyclic compounds has surged in pharmaceutical research, and cycloheptan derivatives have emerged as promising scaffolds for drug discovery. The seven-membered ring provides a balance between rigidity and flexibility, which is often desirable in drug molecules to ensure optimal binding affinity to biological targets. The presence of the hydroxyl group at the 1-position further enhances the compound’s utility, as it can participate in hydrogen bonding interactions or serve as a precursor for other functional groups.

One of the most compelling aspects of 1-(Bromomethyl)cycloheptan-1-ol is its role as a building block in synthesizing bioactive molecules. For instance, researchers have leveraged this compound to develop inhibitors of enzyme targets associated with inflammatory diseases and cancer. The bromomethyl group facilitates the introduction of amine-containing pharmacophores, which are common motifs in many successful drugs. By employing palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura or Heck couplings, chemists can efficiently incorporate aryl or vinyl groups into the cycloheptane ring, expanding the structural diversity of potential drug candidates.

Recent advancements in flow chemistry have also highlighted the utility of 1-(Bromomethyl)cycloheptan-1-ol as a key intermediate. Flow systems enable controlled reaction conditions and scalable synthesis, which are critical for both academic research and industrial applications. For example, a study published in *Organic Process Research & Development* demonstrated the use of continuous-flow reactors to produce cycloheptenone derivatives from this compound via oxidative cleavage. This approach not only improved yield but also reduced byproduct formation, showcasing the advantages of modern synthetic methodologies.

The pharmaceutical industry has shown particular interest in cycloheptan derivatives due to their potential as kinase inhibitors and G-protein coupled receptor (GPCR) modulators. The seven-membered ring’s conformational flexibility allows it to mimic natural substrates or allosteric sites on target proteins. Furthermore, the hydroxyl and bromomethyl groups provide multiple handles for further functionalization, enabling medicinal chemists to fine-tune physicochemical properties such as solubility and metabolic stability.

In conclusion, 1-(Bromomethyl)cycloheptan-1-ol (CAS No. 1593807-04-5) represents a valuable asset in synthetic chemistry and drug discovery. Its structural features and reactivity make it an ideal candidate for generating novel bioactive compounds with therapeutic potential. As research continues to uncover new applications for this compound, its importance in pharmaceutical development is likely to grow further.